Cas no 2138427-10-6 (4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2138427-10-6
• MF: C₇H₉F₄N₃O₂S
• MW: 275.223873853683
• CID: 6339507
• PubChem ID: 165868543
• Update Time: 2025-06-08

4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• EN300-782876
• 2138427-10-6

• Inchi： 1S/C7H9F4N3O2S/c1-2-3-4-14-5(7(8,9)10)12-13-6(14)17(11,15)16/h2-4H2,1H3
• InChI Key： KXWZNPGDAQYWDZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(F)(F)F)N1CCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 275.03516036g/mol
• Monoisotopic Mass: 275.03516036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138427-10-6)

4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138427-10-6, belongs to the triazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and a sulfonyl fluoride moiety in its structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The trifluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer and inflammation. Recent studies have highlighted the role of trifluoromethylated compounds in improving pharmacokinetic profiles, including increased bioavailability and prolonged half-life.

The sulfonyl fluoride group is another important functional moiety that contributes to the reactivity and versatility of 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride. Sulfonyl fluorides are widely used in medicinal chemistry due to their ability to participate in nucleophilic substitution reactions, allowing for further derivatization and functionalization. This property makes the compound a valuable building block for the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in the development of novel triazole derivatives as potential therapeutic agents. The combination of a butyl side chain and a trifluoromethyl group in this compound suggests potential applications in modulating enzyme activity and receptor binding. For instance, triazole-based compounds have been investigated for their inhibitory effects on kinases and other target proteins involved in signal transduction pathways.

One of the most compelling aspects of 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is its utility as a key intermediate in the synthesis of sulfonamides. Sulfonamides are a class of heterocyclic compounds that have demonstrated efficacy across a wide range of therapeutic areas, including antibacterial, antiviral, and anti-inflammatory applications. The sulfonyl fluoride group can be readily converted into sulfonamides through hydrolysis or reaction with primary amines, providing a straightforward pathway to generate biologically active derivatives.

Recent advancements in synthetic methodologies have further enhanced the appeal of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple positions within the triazole ring. These methods have allowed researchers to explore diverse structural modifications and optimize biological activity for specific therapeutic targets.

The pharmaceutical industry has shown particular interest in developing inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The unique structural features of 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride, including its trifluoromethylated aromatic ring and reactive sulfonyl fluoride group, make it an ideal candidate for designing PPI modulators. Such inhibitors could offer novel therapeutic strategies for conditions where traditional small-molecule drugs have limited efficacy.

Another area where this compound has shown promise is in the development of antiviral agents. The ability to modify both the triazole core and the sulfonyl fluoride moiety allows for fine-tuning of interactions with viral enzymes and receptors. This flexibility has been exploited in designing molecules that disrupt viral replication cycles or inhibit entry into host cells.

The synthesis of 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation followed by sulfonylation to introduce the sulfonyl fluoride group. The presence of the butyl side chain provides additional opportunities for further functionalization through electrophilic aromatic substitution or other coupling reactions.

In conclusion, 4-butyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138427-10-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse biological activities and synthetic modifications, making it a valuable tool for medicinal chemists exploring new therapeutic agents.